2-amino-2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol hydrochloride
Overview
Description
2-Amino-2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol hydrochloride is a chemical compound with significant applications in various fields such as chemistry, biology, medicine, and industry. This compound is known for its unique structure and reactivity, making it a valuable substance in scientific research and industrial processes.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-amino-2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol hydrochloride typically involves the reaction of appropriate precursors under controlled conditions. One common method is the reaction of 1H-1,2,3,4-tetrazole with an appropriate amine in the presence of a catalyst. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to ensure the formation of the desired product.
Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactions using reactors designed to handle high volumes of reactants. The process is optimized to maximize yield and purity while minimizing waste and by-products. Continuous flow chemistry and other advanced techniques may be employed to enhance efficiency and scalability.
Chemical Reactions Analysis
Types of Reactions: 2-Amino-2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol hydrochloride can undergo various types of chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium(VI) compounds.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.
Substitution: Nucleophilic substitution reactions can be carried out using various nucleophiles in the presence of a suitable solvent.
Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield carboxylic acids or ketones, while reduction reactions can produce amines or alcohols.
Scientific Research Applications
Chemistry: In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its reactivity makes it a valuable intermediate in organic synthesis.
Biology: In biological research, 2-amino-2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol hydrochloride is used in the study of enzyme inhibitors and other bioactive molecules. Its ability to interact with biological targets makes it a useful tool in drug discovery and development.
Medicine: In the medical field, this compound has potential applications in the development of new therapeutic agents. Its unique structure and reactivity can be exploited to create drugs with specific biological activities.
Industry: In industry, this compound is used in the production of various chemicals and materials. Its versatility and reactivity make it a valuable component in the manufacturing of pharmaceuticals, agrochemicals, and other industrial products.
Mechanism of Action
The mechanism by which 2-amino-2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol hydrochloride exerts its effects depends on its specific application. In drug development, for example, the compound may interact with molecular targets such as enzymes or receptors, leading to a biological response. The pathways involved can vary widely depending on the target and the desired outcome.
Comparison with Similar Compounds
2-Amino-2-(1H-1,2,3,4-tetrazol-5-yl)acetic acid
1H-Tetrazole derivatives
1H-1,2,3,4-Tetrazol-5-amine
Uniqueness: 2-Amino-2-(1H-1,2,3,4-tetrazol-5-yl)propan-1-ol hydrochloride is unique in its structure and reactivity compared to similar compounds. Its specific functional groups and molecular arrangement contribute to its distinct properties and applications.
Properties
CAS No. |
2742653-16-1 |
|---|---|
Molecular Formula |
C4H10ClN5O |
Molecular Weight |
179.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
